![molecular formula C21H20N4OS B2612102 N-(3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl)-4-(thiophen-2-yl)benzamide CAS No. 1797142-08-5](/img/structure/B2612102.png)
N-(3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl)-4-(thiophen-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of similar compounds involves combining a compound with octane-2,4-dione to afford the desired pyrazolo[1,5-a]pyrimidine ring heterocycle . This is followed by de-protection of the methyl ether to reveal the phenol moiety via reaction with hydrogen bromide, HBr .Molecular Structure Analysis
The molecular structure of this compound is based on a pyrazolo[1,5-a]pyrimidine core, which is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings .Scientific Research Applications
Antitumor and Antimicrobial Activities
Compounds containing the pyrazolo[1,5-a]pyrimidine scaffold have been synthesized and evaluated for their antitumor and antimicrobial activities. Notably, these compounds have shown inhibitory effects against human breast and liver carcinoma cell lines, comparable to those of standard drugs like 5-fluorouracil. This highlights the potential of pyrazolo[1,5-a]pyrimidine derivatives in the development of new therapeutic agents for cancer and infectious diseases (S. Riyadh, 2011).
Cognitive Impairment and CNS Disorders
Research into pyrazolo[3,4-d]pyrimidinones has led to the discovery of potent and selective inhibitors of phosphodiesterase 1 (PDE1), which are under investigation for treating cognitive deficits associated with neurodegenerative and neuropsychiatric diseases. These findings underscore the therapeutic potential of pyrazolo[3,4-d]pyrimidinones in addressing cognitive impairment and enhancing neural function (Peng Li et al., 2016).
Anti-Influenza Virus Activity
A novel synthesis route for benzamide-based 5-aminopyrazoles and their derivatives has demonstrated remarkable antiavian influenza virus activity. This work opens avenues for developing new antiviral agents capable of combating highly pathogenic influenza strains, offering a promising direction for future antiviral drug development (A. Hebishy et al., 2020).
Antibacterial Activity
Pyrazolo[3,4-d]pyrimidine derivatives have also been synthesized and evaluated for their antibacterial activity, demonstrating significant inhibitory effects against various Gram-positive bacteria. These compounds represent a novel class of antimicrobials with potential applications in combating bacterial infections (Amjad Ali et al., 2003).
Properties
IUPAC Name |
N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-4-thiophen-2-ylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N4OS/c1-15-12-20-23-13-16(14-25(20)24-15)4-2-10-22-21(26)18-8-6-17(7-9-18)19-5-3-11-27-19/h3,5-9,11-14H,2,4,10H2,1H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZNWASTXPIMQPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C=C(C=NC2=C1)CCCNC(=O)C3=CC=C(C=C3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.